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Compound of Interest

Compound Name: LASSBio-1135

Cat. No.: B1674533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and preparation of

LASSBio-1135 in Dimethyl Sulfoxide (DMSO) for use in research applications. LASSBio-1135
is recognized as a dual antagonist of Transient Receptor Potential Vanilloid 1 (TRPV1) and an

inhibitor of Tumor Necrosis Factor-alpha (TNF-α) production, positioning it as a compound of

interest in studies of inflammatory and neuropathic pain.[1][2][3] It also exhibits weak inhibitory

activity against cyclooxygenase-2 (COX-2).[2][3]

Physicochemical and Solubility Data
Proper handling and storage of LASSBio-1135 are crucial for maintaining its stability and

ensuring experimental reproducibility.
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Property Value

Molecular Formula C₁₈H₁₄N₄

Molecular Weight 286.33 g/mol

Appearance White to off-white solid

CAS Number 852453-71-5

Solubility in DMSO
Up to 6.67 mg/mL (23.29 mM)[4][5]; another

source reports 2.87 mg/mL (10.02 mM)[6]

Storage of Solid
Store at -20°C for up to 3 years or at 4°C for up

to 2 years.[4]

Storage of DMSO Stock

Store at -80°C for up to 6 months or at -20°C for

up to 1 month.[4] A separate source suggests

storage for over 3 years at -20°C is possible if

stored properly.[7]

Preparation of LASSBio-1135 Stock Solution in
DMSO
This protocol details the preparation of a 10 mM stock solution of LASSBio-1135 in DMSO.

Materials:

LASSBio-1135 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block (optional)

Sonicator (optional)
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Protocol:

Pre-warming: Allow the LASSBio-1135 vial and DMSO to equilibrate to room temperature

before opening to prevent moisture condensation. The use of newly opened, anhydrous

DMSO is highly recommended as hygroscopic DMSO can negatively impact solubility.[4][5]

Weighing: Accurately weigh the desired amount of LASSBio-1135 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 2.86 mg of LASSBio-1135.

Dissolution: Add the appropriate volume of DMSO to the LASSBio-1135 powder. For a 10

mM stock, add 1 mL of DMSO to 2.86 mg of the compound.

Solubilization: Vortex the solution thoroughly. To aid dissolution, gentle warming to 60°C and

sonication can be applied.[4][5][6] Visually inspect the solution to ensure there are no visible

particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C as indicated in the table

above.

Stock Solution Concentration Table:

Desired
Concentration

Mass of LASSBio-
1135 for 1 mL

Mass of LASSBio-
1135 for 5 mL

Mass of LASSBio-
1135 for 10 mL

1 mM 0.286 mg 1.43 mg 2.86 mg

5 mM 1.43 mg 7.16 mg 14.32 mg

10 mM 2.86 mg 14.32 mg 28.63 mg

Experimental Protocols
In Vitro Inhibition of TNF-α Production in Macrophages
This protocol is adapted from studies demonstrating LASSBio-1135's ability to inhibit TNF-α

release in lipopolysaccharide (LPS)-stimulated murine peritoneal macrophages.[1][2]

Workflow:
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Cell Preparation

Treatment

Analysis

Harvest Murine
Peritoneal Macrophages

Seed Cells in
Culture Plates

Allow Adherence

Pre-treat with LASSBio-1135
(or DMSO vehicle)

Stimulate with LPS

Incubate

Collect Supernatant

Measure TNF-α
by ELISA
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LASSBio-1135 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. LASSBio-1135: A Dual TRPV1 Antagonist and Anti-TNF-Alpha Compound Orally Effective
in Models of Inflammatory and Neuropathic Pain - PMC [pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. LASSBio-1135: a dual TRPV1 antagonist and anti-TNF-alpha compound orally effective in
models of inflammatory and neuropathic pain - PubMed [pubmed.ncbi.nlm.nih.gov]

4. medchemexpress.com [medchemexpress.com]

5. medchemexpress.com [medchemexpress.com]

6. LASSBio-1135 | TNF | TRP/TRPV Channel | TargetMol [targetmol.com]

7. medkoo.com [medkoo.com]

To cite this document: BenchChem. [LASSBio-1135: Application Notes for DMSO-Based
Preparation and In Vitro Use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674533#lassbio-1135-solubility-and-preparation-in-
dmso]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1674533?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674533?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4062389/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4062389/
https://www.researchgate.net/publication/263208893_LASSBio-1135_A_Dual_TRPV1_Antagonist_and_Anti-TNF-Alpha_Compound_Orally_Effective_in_Models_of_Inflammatory_and_Neuropathic_Pain
https://pubmed.ncbi.nlm.nih.gov/24941071/
https://pubmed.ncbi.nlm.nih.gov/24941071/
https://www.medchemexpress.com/lassbio-1135.html
https://www.medchemexpress.com/lassbio-1135.html?locale=es-ES
https://www.targetmol.com/compound/lassbio-1135
https://www.medkoo.com/products/26343
https://www.benchchem.com/product/b1674533#lassbio-1135-solubility-and-preparation-in-dmso
https://www.benchchem.com/product/b1674533#lassbio-1135-solubility-and-preparation-in-dmso
https://www.benchchem.com/product/b1674533#lassbio-1135-solubility-and-preparation-in-dmso
https://www.benchchem.com/product/b1674533#lassbio-1135-solubility-and-preparation-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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